(1-(6-Methoxypyridazin-3-yl)piperidin-3-yl)(4-(methylsulfonyl)piperazin-1-yl)methanone

• Molecular Formula: C16H25N5O4S
• Molecular Weight: 383.5 g/mol
• IUPAC Name: [1-(6-methoxypyridazin-3-yl)piperidin-3-yl]-(4-methylsulfonylpiperazin-1-yl)methanone
• InChI: InChI=1S/C16H25N5O4S/c1-25-15-6-5-14(17-18-15)20-7-3-4-13(12-20)16(22)19-8-10-21(11-9-19)26(2,23)24/h5-6,13H,3-4,7-12H2,1-2H3
• InChI Key: ZRLXDSUXRZCHBL-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN=C(C=C1)N2CCCC(C2)C(=O)N3CCN(CC3)S(=O)(=O)C

Description

(1-(6-Methoxypyridazin-3-yl)piperidin-3-yl)(4-(methylsulfonyl)piperazin-1-yl)methanone is a synthetic organic compound featuring a complex molecular architecture that incorporates methoxypyridazine, piperidine, and methylsulfonyl piperazine motifs linked by a methanone functional group. This specific arrangement suggests potential for significant biological activity, making it a valuable intermediate in medicinal chemistry and drug discovery research. Compounds with similar structural features, such as related methoxypyridazinyl piperazines, are often investigated for their interactions with the central nervous system . Furthermore, the piperazine and piperidine scaffolds are privileged structures in pharmaceuticals, frequently found in molecules active as glycine transport inhibitors or other neurological targets . The methylsulfonyl group is a common pharmacophore that can influence a molecule's electronic properties, solubility, and binding affinity. Researchers may utilize this chemical as a key building block in Suzuki-Miyaura cross-coupling reactions or other catalytic transformations to create more complex molecular libraries for high-throughput screening . This product is intended for use in laboratory research applications only. It is not for diagnostic, therapeutic, or any other human use. Researchers should handle this material with appropriate safety precautions, referring to the associated Safety Data Sheet (SDS) for detailed hazard and handling information.

Preparation Methods

Pyridazine Ring Construction

The 6-methoxypyridazin-3-yl group is typically synthesized via cyclocondensation reactions . A representative route involves:

• Condensation of 1,2-diketones with hydrazines :

  • Reaction of hex-3-ene-2,5-dione with hydrazine hydrate yields a dihydropyridazine intermediate.

  • Subsequent oxidation with $\text{KMnO}_4$ in acidic media generates the pyridazine core.

• Methoxy Group Introduction :

  • Nucleophilic aromatic substitution (SNAr) using sodium methoxide ($\text{NaOMe}$) at elevated temperatures (80–100°C) installs the methoxy group at position 6.

Piperidine Ring Functionalization

The piperidine ring is constructed via Buchwald-Hartwig amination or reductive amination :

• Reductive amination of ketones with primary amines:

  • Reaction of 3-piperidone with ammonium acetate and sodium cyanoborohydride ($\text{NaBH}_3\text{CN}$) in methanol yields the piperidine scaffold.

• Coupling with pyridazine :

  • Mitsunobu reaction using diethyl azodicarboxylate (DEAD) and triphenylphosphine ($\text{PPh}_3$) links the piperidine nitrogen to the pyridazine ring.

Synthesis of the 4-(Methylsulfonyl)piperazine Subunit

Piperazine Derivatization

The piperazine ring is functionalized through sequential alkylation and sulfonylation:

• N-Alkylation :

  • Treatment of piperazine with methyl iodide ($\text{CH}_3\text{I}$) in the presence of potassium carbonate ($\text{K}_2\text{CO}_3$) in acetonitrile introduces the methylsulfonyl precursor.

• Sulfonylation :

  • Reaction with methanesulfonyl chloride ($\text{CH}_3\text{SO}_2\text{Cl}$) in dichloromethane ($\text{CH}_2\text{Cl}_2$) at 0°C yields the 4-(methylsulfonyl)piperazine derivative.

Methanone Bridge Formation

The final assembly involves coupling the two subunits via amide bond formation :

Carbodiimide-Mediated Coupling

• Activation of the piperidine carboxylic acid :

  • Reaction with 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and hydroxybenzotriazole (HOBt) in $\text{CH}_2\text{Cl}_2$ generates an active ester intermediate.

• Nucleophilic attack by piperazine :

  • Addition of 4-(methylsulfonyl)piperazine to the activated ester at room temperature (20–25°C) affords the target methanone.

Alternative Methods

• T3P®-mediated coupling : Propanephosphonic acid anhydride (T3P) in ethyl acetate achieves higher yields (85–90%) compared to EDC/HOBt (70–75%).

• Microwave-assisted synthesis : Accelerates reaction times from 12–24 hours to 30–60 minutes.

Optimization and Purification Strategies

Reaction Condition Optimization

Parameter	EDC/HOBt Method	T3P Method
Temperature (°C)	25	25
Time (h)	24	2
Yield (%)	70–75	85–90
Purity (HPLC, %)	95	98

Chromatographic Purification

• Preparative HPLC : Employed for final product isolation using a C18 column and acetonitrile/water (0.1% TFA) gradient.

• Recrystallization : Ethanol/water mixtures (7:3 v/v) enhance crystallinity.

Analytical Characterization

Critical spectroscopic data confirming structure:

• $^1\text{H NMR}$ (400 MHz, CDCl$_3$) : δ 8.15 (s, 1H, pyridazine-H), 3.90 (s, 3H, OCH$_3$), 3.45–3.20 (m, 8H, piperazine-H), 2.95 (s, 3H, SO$_2$CH$_3$).

• HRMS (ESI+) : m/z 384.1562 [M+H]$^+$ (calc. 384.1568) .

Chemical Reactions Analysis

Types of Reactions

(1-(6-Methoxypyridazin-3-yl)piperidin-3-yl)(4-(methylsulfonyl)piperazin-1-yl)methanone: can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups involved.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, and other oxidizing agents under acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents under anhydrous conditions.

Substitution: Various nucleophiles or electrophiles in the presence of catalysts or under specific temperature and pressure conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

(1-(6-Methoxypyridazin-3-yl)piperidin-3-yl)(4-(methylsulfonyl)piperazin-1-yl)methanone:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activity, including interactions with enzymes and receptors.

Medicine: Explored for its potential therapeutic effects, such as anti-inflammatory, antimicrobial, or anticancer properties.

Industry: Utilized in the development of new materials, pharmaceuticals, and agrochemicals.

Mechanism of Action

The mechanism of action of (1-(6-Methoxypyridazin-3-yl)piperidin-3-yl)(4-(methylsulfonyl)piperazin-1-yl)methanone involves its interaction with specific molecular targets and pathways. This may include binding to enzymes or receptors, modulating their activity, and influencing various cellular processes. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share core methanone or piperazine/pyridazine motifs but differ in substituents, leading to variations in physicochemical and pharmacological properties.

Structural Analogues and Key Differences

Compound	Key Substituents	Potential Impact
(1-(6-Methoxypyridazin-3-yl)piperidin-3-yl)(4-(methylsulfonyl)piperazin-1-yl)methanone (Target)	6-Methoxy-pyridazine; 4-(methylsulfonyl)piperazine	High polarity (sulfonyl group); moderate lipophilicity (methoxy) .
(4-Methylpiperazin-1-yl)(6-(pyrrolidin-1-yl)pyridazin-3-yl)methanone (CAS 1396790-64-9)	Pyrrolidinyl-pyridazine; 4-methylpiperazine	Increased basicity (pyrrolidine); reduced solubility (methyl vs. sulfonyl) .
4-((5-Chloro-pyrimidin-2-yl)amino)phenylmethanone (Compound w3 in )	Chloropyrimidine; 4-methylpiperazine	Enhanced electrophilicity (chlorine); potential kinase inhibition .
[4-(3-Chloroindol-6-yl)sulfonyl-piperazinyl][methoxy-methylpyridinyl-piperidinyl]methanone ()	Chloroindole-sulfonyl; methoxy-methylpyridine	Bulky hydrophobic substituents; possible CYP450 interaction .

Biological Activity

The compound (1-(6-Methoxypyridazin-3-yl)piperidin-3-yl)(4-(methylsulfonyl)piperazin-1-yl)methanone, also referred to as a pyridazine derivative, has garnered attention for its potential biological activities. This article summarizes the compound's biological effects, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features a complex structure that includes a pyridazine ring and piperidine and piperazine moieties. Its IUPAC name is N-[4-(N-(3-(6-methoxypyridazin-3-yl)phenyl)sulfamoyl)phenyl]acetamide. The presence of the methylsulfonyl group is significant as it often enhances the solubility and biological activity of compounds.

Property	Value
Molecular Formula	C19H23N5O4S
Molecular Weight	405.48 g/mol
IUPAC Name	N-[4-(N-(3-(6-methoxypyridazin-3-yl)phenyl)sulfamoyl)phenyl]acetamide
CAS Number	903351-45-1

The biological activity of this compound is primarily attributed to its interaction with various molecular targets involved in inflammatory processes. Research indicates that it may inhibit the production of pro-inflammatory cytokines such as TNF-α, which is crucial in mediating inflammatory responses. This inhibition could occur through the blockade of key enzymes involved in the inflammatory pathway.

Key Mechanisms

• Cytokine Inhibition : Reduces levels of TNF-α and IL-6.
• Enzyme Modulation : Inhibits enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical in the inflammatory response.

Antiinflammatory Properties

Studies have shown that (1-(6-Methoxypyridazin-3-yl)piperidin-3-yl)(4-(methylsulfonyl)piperazin-1-yl)methanone exhibits significant anti-inflammatory effects. In vitro assays demonstrated its ability to reduce inflammation markers in cell cultures exposed to inflammatory stimuli.

Antioxidant Activity

The compound has also been investigated for its antioxidant properties. Research suggests that it can scavenge free radicals, thereby protecting cells from oxidative stress.

Case Study: Efficacy in Animal Models

In a recent study involving animal models of arthritis, the administration of this compound resulted in a marked reduction in joint swelling and pain. The study reported:

• Reduction in Joint Swelling : 50% decrease compared to control groups.
• Pain Assessment : Significant reduction in pain scores measured by behavioral tests.

Comparative Analysis with Similar Compounds

To understand the uniqueness and efficacy of this compound, it is beneficial to compare it with similar derivatives:

Compound Name	Biological Activity	Mechanism of Action
N-Methyl-N-[3-(6-Phenyl[1,2,4]Triazolo[4,3-B]Pyridazin-3-Yl)Phenyl]Acetamide	Moderate anti-inflammatory	Cytokine inhibition
N-[4-(6-Methoxypyridazin-3-Ylsulfamoyl)-Phenyl]-Phthalamic Acid	Strong anti-inflammatory	COX inhibition

The comparisons indicate that while similar compounds exhibit anti-inflammatory properties, the specific combination of functional groups in (1-(6-Methoxypyridazin-3-yl)piperidin-3-yl)(4-(methylsulfonyl)piperazin-1-yl)methanone contributes to its enhanced efficacy.

Q & A

Q. What experimental designs validate target engagement in complex biological systems?

• Answer :
• Thermal shift assay (TSA) : Monitor protein melting point shifts (±2°C) to confirm binding .
• CETSA (cellular thermal shift assay) : Verify target engagement in HEK293 cells expressing 5-HT₆ .
• CRISPRi knockdown : Correlate reduced target expression with attenuated compound efficacy .